Cas no 1805370-41-5 (3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805370-41-5
• MF: C₇H₂Cl₂F₂N₂O₂S
• MW: 287.070785045624
• CID: 4865518
• Update Time: 2025-05-23

3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O2S/c8-5-3(2-12)1-4(6(10)11)13-7(5)16(9,14)15/h1,6H
• InChI Key： MVLNNGIUCJWODX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(F)F)N=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride

3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805370-41-5): An Overview of a Versatile Heterocyclic Compound

3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805370-41-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its complex structure, which includes a pyridine ring, a sulfonyl chloride functional group, and substituents such as chlorine, cyano, and difluoromethyl groups. These features contribute to its reactivity and versatility in synthetic chemistry.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and ability to participate in various chemical reactions. The presence of the sulfonyl chloride functional group makes this compound an excellent electrophile, capable of undergoing nucleophilic substitution reactions. The chlorine, cyano, and difluoromethyl substituents further enhance the compound's reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride in the development of novel pharmaceuticals. Studies have shown that compounds derived from this intermediate exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound were effective in inhibiting the growth of cancer cells by targeting specific enzymes involved in cell proliferation.

In the agrochemical industry, 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride has been explored as a precursor for the synthesis of herbicides and insecticides. The unique combination of functional groups provides a platform for designing molecules with enhanced selectivity and reduced environmental impact. Research published in the Pest Management Science journal reported that derivatives of this compound showed high efficacy against various pests while maintaining low toxicity to non-target organisms.

The synthetic accessibility of 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride is another factor contributing to its popularity. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-chloro-4-cyano-6-(difluoromethyl)pyridine with sulfur trioxide pyridine complex, followed by treatment with thionyl chloride. This process yields high purity product with good yield, making it suitable for large-scale production.

The physical and chemical properties of 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride are well-documented. It is a white solid at room temperature with a melting point ranging from 105°C to 107°C. The compound is highly soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but has limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

Safety considerations are crucial when working with 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride. While it is not classified as a hazardous material under current regulations, appropriate handling procedures should be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, proper ventilation should be maintained to avoid exposure to vapors.

In conclusion, 3-Chloro-4-cyano-6-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1805370-41-5) is a versatile heterocyclic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure and reactivity make it an attractive intermediate for the synthesis of biologically active molecules. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry.